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Compound of Interest

Compound Name: 4-Amino-2-methylbenzamide
CAS No.: 52771-13-8
Cat. No.: B1289992
Get Quote
. J

Executive Summary & Chemical Identity

4-Amino-2-methylbenzamide is a primary aniline derivative characterized by a benzamide
core substituted with a methyl group at the ortho position (C2) and an amino group at the para
position (C4). It serves as a critical nucleophilic building block in the synthesis of isoquinoline
amides and substituted benzamide pharmacophores, often utilized in the development of
kinase inhibitors and anti-inflammatory agents.

Critical Distinction: Researchers must distinguish this compound from 4-amino-2-fluoro-N-
methylbenzamide (CAS 915087-25-1), a structurally distinct intermediate used specifically for
androgen receptor antagonists like Enzalutamide. Confusing these two CAS numbers is a
common error in procurement and protocol design.

Physiochemical Profile
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Property Specification

CAS Number 52771-13-8

IUPAC Name 4-Amino-2-methylbenzamide

Molecular Formula CsH10N20

Molecular Weight 150.18 g/mol

SMILES CC1=C(C=CC(=C1)N)C(=O)N

Appearance White to off-white crystalline solid

Solubility Soluble in DMSO, Methanol, DMF; Sparingly

soluble in water

Acidity (pKa) ~4.5 (Aniline amine), ~14 (Amide)

H315 (Skin Irrit.), H319 (Eye Irrit.), H335 (Resp.

Hazards (GHS) [1] Irrit.)

Synthetic Pathways & Reaction Engineering

The synthesis of 4-Amino-2-methylbenzamide is most reliably achieved through the Nitro-
Reduction Route. Direct amidation of 4-amino-2-methylbenzoic acid is generally avoided due to
the competing nucleophilicity of the aniline amine, which leads to polymerization or self-
coupling.

Pathway Logic: The Nitro-Protection Strategy

e Precursor Selection: Start with 2-methyl-4-nitrobenzoic acid (CAS 13506-76-8). The nitro
group acts as a "masked" amine, preventing side reactions during the amide formation step.

« Activation: Conversion to the acid chloride using Thionyl Chloride (SOCIz).
e Amidation: Reaction with ammonia to form the benzamide.

e Reduction: Catalytic hydrogenation converts the nitro group to the final amine.
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Figure 1: Step-wise synthetic workflow utilizing the nitro-protection strategy to ensure
chemoselectivity.

Detailed Experimental Protocol

This protocol is designed for a 10g scale synthesis, prioritizing purity and yield.

Stage 1: Amidation (Formation of 2-methyl-4-
nitrobenzamide)

» Reagents: 2-Methyl-4-nitrobenzoic acid (10.0 g), Thionyl Chloride (15 mL), DMF (cat.),
Aqueous Ammonia (28%).

e Procedure:

[¢]

Suspend 2-methyl-4-nitrobenzoic acid in dry Dichloromethane (DCM) or Toluene.

o Add catalytic DMF (3 drops) followed by slow addition of Thionyl Chloride.

o Reflux for 3 hours until gas evolution ceases (formation of acid chloride).

o Evaporate solvent/excess SOCI: in vacuo to obtain the crude acid chloride residue.
o Dissolve residue in dry THF and cool to 0°C.

o Slowly sparge with Ammonia gas OR add dropwise to cold concentrated aqueous
ammonia.

o Precipitate forms. Filter, wash with water, and dry.[2][3][4]

e Checkpoint: Confirm intermediate by IR (Amide C=0 stretch ~1650 cm~1).
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Stage 2: Reduction (Nitro to Amino)

o Reagents: 2-Methyl-4-nitrobenzamide (Intermediate), 10% Pd/C (5 wt%), Methanol,
Hydrogen gas (balloon or Parr shaker).

e Procedure:

[e]

Dissolve the nitro-benzamide intermediate in Methanol (MeOH).
o Add 10% Pd/C catalyst under inert atmosphere (Argon/Nitrogen).
o Purge system with Hydrogen gas.

o Stir vigorously at Room Temperature (RT) under Hz atmosphere (1 atm is usually
sufficient; 30 psi for faster kinetics) for 4—6 hours.

o Filtration: Filter through a Celite pad to remove Pd/C. Caution: Pd/C is pyrophoric when
dry.

o Isolation: Concentrate the filtrate to obtain off-white solid. Recrystallize from Ethanol/Water
if necessary.

Pharmaceutical Applications & Coupling Logic

4-Amino-2-methylbenzamide is primarily used as a P1 Fragment in drug discovery. Its aniline
amine is a tunable nucleophile used to couple with carboxylic acids or sulfonyl chlorides to
generate libraries of bioactive molecules.

Reaction Engineering: Amide Coupling

When coupling this molecule to a carboxylic acid (R-COOH), standard carbodiimide chemistry
(EDC/NHS) is effective. However, due to the steric hindrance of the ortho-methyl group,
reaction times may be longer compared to unsubstituted anilines.

Optimization Tips:

e Solvent: DMF or NMP is preferred over DCM due to the solubility of the benzamide.
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» Catalyst: Use HOAt or DMAP to accelerate the reaction if the ortho-methyl causes significant
steric drag.

4-Amino-2-methylbenzamide Target Carboxylic Acid
(Nucleophile) (Electrophile)

Coupling Reaction
(EDC, HATU, or Acid Chloride)

Amide Bond Formation

Bioactive Benzamide Scaffold
(Kinase Inhibitor / Anti-inflammatory)
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Figure 2: Application of 4-Amino-2-methylbenzamide in convergent synthesis of
pharmaceutical scaffolds.

Analytical Characterization Standards

To validate the identity of CAS 52771-13-8, the following spectral signatures must be observed.
¢ 1H NMR (DMSO-ds, 400 MHz):

o 0 2.2-2.4 ppm (s, 3H): Methyl group at C2.

o 0 5.5-6.0 ppm (s, 2H): Aniline NH2 (Broad singlet, exchangeable).

o 0 6.4-6.6 ppm (m, 2H): Aromatic protons at C3 and C5 (Ortho to amine).

o 0 7.1-7.3 ppm (d, 1H): Aromatic proton at C6.

o 0 7.0-7.8 ppm (br s, 2H): Amide NH:z protons (Distinct from aniline).

e Mass Spectrometry (ESI+):
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o [M+H]*: Observed at m/z 151.2.
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o Link:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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